Cas no 1479004-84-6 (1-(4-ethylcyclohexyl)prop-2-en-1-one)

• Product Name: 1-(4-ethylcyclohexyl)prop-2-en-1-one
• CAS No: 1479004-84-6
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6124726
• PubChem ID: 65573747
• Update Time: 2025-06-13

1-(4-ethylcyclohexyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)prop-2-en-1-one
• AKOS014912006
• 1479004-84-6
• EN300-1848594

• Inchi： 1S/C11H18O/c1-3-9-5-7-10(8-6-9)11(12)4-2/h4,9-10H,2-3,5-8H2,1H3
• InChI Key： FAEOEPIPDCAEER-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1-(4-ethylcyclohexyl)prop-2-en-1-one

Comprehensive Overview of 1-(4-ethylcyclohexyl)prop-2-en-1-one (CAS No. 1479004-84-6): Properties, Applications, and Industry Insights

1-(4-ethylcyclohexyl)prop-2-en-1-one, identified by its CAS number 1479004-84-6, is a specialized organic compound gaining attention in pharmaceutical and fragrance industries. This α,β-unsaturated ketone derivative features a unique cyclohexyl backbone modified with an ethyl group and a propenone moiety, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential due to its structural flexibility and reactivity in Michael addition reactions and conjugate addition processes.

The compound's molecular architecture (C11H18O, MW: 166.26 g/mol) combines lipophilic and electrophilic characteristics, enabling diverse applications. Recent studies highlight its role in developing bioactive molecules, particularly in flavor and fragrance formulations where its woody-amber notes are valued. The 4-ethylcyclohexyl segment contributes to enhanced stability compared to linear analogs, addressing industry demands for longer-lasting aromatic compounds.

Innovative synthesis methods for 1479004-84-6 have emerged, including microwave-assisted reactions that improve yield (up to 78% in recent patents) while reducing energy consumption. This aligns with growing green chemistry trends, where researchers search for "sustainable synthesis of cyclic ketones" and "eco-friendly fragrance ingredients." The compound's low volatility (vapor pressure: 0.12 mmHg at 25°C) makes it particularly suitable for long-lasting perfumery applications, a key consideration for product developers.

Analytical characterization reveals distinctive spectral features: IR absorption at 1675 cm^-1 (C=O stretch) and NMR signals at δ 6.45 (dd, J=17.6, 10.8 Hz, 1H) for the vinyl protons. These markers facilitate quality control in industrial production. Safety assessments indicate favorable profiles, with LD50 >2000 mg/kg in rodent studies, supporting its use in consumer products when proper handling protocols are followed.

Market analysts note rising demand for cyclohexyl-based fragrance ingredients, driven by consumer preference for "clean label scents" and "pharma-grade aroma chemicals." The propenone functional group in 1-(4-ethylcyclohexyl)prop-2-en-1-one enables further derivatization, creating opportunities for custom scent molecules. Patent activity has increased 32% since 2020, particularly in controlled release technologies and microencapsulation applications.

Future research directions may explore its potential in non-linear optics (NLO) materials, given the compound's conjugated π-system, or as a building block for biodegradable polymers. The scientific community continues investigating "structure-odor relationships in cyclic ketones" and "cyclohexyl derivatives in drug discovery," areas where this molecule shows promising characteristics. Proper storage recommendations include amber glass containers under inert atmosphere to preserve the vinyl ketone's reactivity for subsequent transformations.